[2-[(4-Bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[2-(trifluoromethyl)phenyl]methanone

• IUPAC Name: [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C18H14BrF3N2OS/c19-13-7-5-12(6-8-13)11-26-17-23-9-10-24(17)16(25)14-3-1-2-4-15(14)18(20,21)22/h1-8H,9-11H2
• InChI Key: VYQLNYZONPDKBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)Br)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H14BrF3N2OS
• Molecular Weight: 443.3 g/mol

Description

The compound “[2-[(4-Bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[2-(trifluoromethyl)phenyl]methanone” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis Techniques

• Microwave-Assisted Synthesis : A method involving microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions was developed for the regioselective synthesis of related heterocyclic compounds, highlighting a strategy for creating related compounds (Moreno-Fuquen et al., 2019).

• Electrochemical and Optical Properties : The synthesis of benzimidazole monomers related to the target compound demonstrates significant electrochemical, electrical, optical, thermal, and rectification properties, providing insights into potential applications in these areas (Anand & Muthusamy, 2018).

Biological Activities

• Antimicrobial and Antiviral Activity : Certain benzimidazole derivatives show selective activity against viruses like vaccinia virus and Coxsackie virus B4, as well as antifungal properties against Aspergillus niger and Candida albicans, suggesting potential for similar biological activities in related compounds (Sharma et al., 2009).

• Carbonic Anhydrase Inhibitors : Novel bromophenol derivatives, structurally related to the target compound, have been synthesized and show inhibitory activities against carbonic anhydrase, indicating potential therapeutic applications (Akbaba et al., 2013).

• Antioxidant Properties : Compounds with similar structural components have demonstrated effective antioxidant power, suggesting the potential antioxidant capabilities of the target compound (Çetinkaya et al., 2012).

Material Science Applications

• Herbicidal and Insecticidal Activities : A series of N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group exhibit favorable herbicidal and insecticidal activities, which could be relevant for agricultural applications (Wang et al., 2015).

• Electroluminescent and Mechanoluminescent Properties : Compounds derived from related methanone structures showing characteristics of aggregation-induced emission and thermally activated delayed fluorescence, along with strong mechanoluminescence, indicate potential applications in optoelectronic devices (Liu et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the literature.